Cas no 1049757-98-3 (N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-chlorobenzamide hydrochloride)

• Product Name: N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-chlorobenzamide hydrochloride
• CAS No: 1049757-98-3
• MF: C₂₀H₁₉Cl₂N₃OS
• MW: 420.355361223221
• CID: 6030687
• PubChem ID: 16238370
• Update Time: 2025-06-14

N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-chlorobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-chlorobenzamide hydrochloride
• Benzamide, 4-chloro-N-[4,5,6,7-tetrahydro-5-(phenylmethyl)thiazolo[5,4-c]pyridin-2-yl]-, hydrochloride (1:1)
• AKOS026681179
• F2093-0649
• N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-chlorobenzamide hydrochloride
• N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-chlorobenzamide;hydrochloride
• Z56811448
• 1049757-98-3

• Inchi： 1S/C20H18ClN3OS.ClH/c21-16-8-6-15(7-9-16)19(25)23-20-22-17-10-11-24(13-18(17)26-20)12-14-4-2-1-3-5-14;/h1-9H,10-13H2,(H,22,23,25);1H
• InChI Key： REHXEJGXNACKKK-UHFFFAOYSA-N
• SMILES： N(C1=NC2CCN(CC3C=CC=CC=3)CC=2S1)C(C1C=CC(Cl)=CC=1)=O.Cl

Computed Properties

• Exact Mass: 419.0625888g/mol
• Monoisotopic Mass: 419.0625888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-chlorobenzamide hydrochloride

Research Brief on N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-chlorobenzamide hydrochloride (CAS: 1049757-98-3)

N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-chlorobenzamide hydrochloride (CAS: 1049757-98-3) is a chemically synthesized small molecule that has garnered significant attention in recent pharmacological research due to its potential therapeutic applications. This compound belongs to the thiazolopyridine class and exhibits notable biological activity, particularly in the modulation of specific protein targets involved in disease pathways. Recent studies have focused on its pharmacokinetic properties, mechanism of action, and potential use in treating various medical conditions, including inflammatory diseases and certain types of cancer.

Recent research has elucidated the compound's mechanism of action, revealing its role as a potent inhibitor of key signaling pathways. For instance, studies have demonstrated its ability to selectively target and inhibit protein kinases involved in cellular proliferation and inflammation. This specificity makes it a promising candidate for drug development, particularly in areas where current treatments are limited by off-target effects or resistance mechanisms. Structural-activity relationship (SAR) studies have further optimized the compound's efficacy and reduced potential toxicity, paving the way for preclinical trials.

In vitro and in vivo studies have provided compelling evidence of the compound's therapeutic potential. For example, experiments in animal models of rheumatoid arthritis showed significant reduction in inflammatory markers and joint damage upon administration of N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-chlorobenzamide hydrochloride. Similarly, in oncology research, the compound exhibited cytotoxic effects against certain cancer cell lines while sparing healthy cells, suggesting a favorable safety profile. These findings underscore its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed to facilitate its transition into clinical trials. Recent advancements in drug delivery systems, including nanoparticle-based carriers, are being explored to enhance the compound's therapeutic index. Additionally, synergistic effects with existing drugs are under investigation to maximize clinical benefits and overcome resistance mechanisms.

In conclusion, N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-chlorobenzamide hydrochloride represents a promising candidate in the field of targeted therapy. Its unique chemical structure and biological activity offer new avenues for treating complex diseases. Ongoing research aims to further characterize its pharmacological properties and explore its full therapeutic potential, positioning it as a valuable asset in the future of precision medicine.